3-(4-fluorophenyl)-9-propyl-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(4-fluorophenyl)-9-propyl-2-(trifluoromethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C21H17F4NO3/c1-2-9-26-10-15-16(28-11-26)8-7-14-18(27)17(12-3-5-13(22)6-4-12)20(21(23,24)25)29-19(14)15/h3-8H,2,9-11H2,1H3
• InChI Key: UOSFMAIYACXTPG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC=C(C=C4)F)C(F)(F)F)OC1
• Molecular Formula: C21H17F4NO3
• Molecular Weight: 407.4 g/mol

Description

3-(4-fluorophenyl)-9-propyl-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C21H17F4NO3 and its molecular weight is 407.365. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

One area of focus is the synthesis and characterization of novel fluorinated compounds. For instance, researchers have developed phenothiazine-containing cruciforms with potential in sensory applications for metal cations due to their metallochromic properties. These compounds exhibit dramatic shifts in emission upon exposure to specific metal triflates, suggesting potential applications in sensory arrays for metal ion detection (Hauck et al., 2007).

Potential Pharmaceutical Applications

Another significant area of research involves evaluating the biological activity of fluorinated compounds. Studies on fluorinated 1,2,4-triazinones and related derivatives have demonstrated potential anti-HIV-1 and CDK2 inhibition activities, highlighting the therapeutic potential of these compounds in treating HIV and cancer (Makki et al., 2014). Similarly, the antimicrobial properties of new fluorinated amino-heterocyclic compounds bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moieties have been investigated, showing high activity against certain microbes, which suggests potential applications in developing new antimicrobial agents (Bawazir & Abdel-Rahman, 2018).

Applications in Material Science

Fluorinated compounds also find applications in material science, such as the development of photoactivatable fluorophores for super-resolution imaging. These fluorophores, based on oxazine auxochromes, can switch reversibly between nonfluorescent and fluorescent isomers under optical control, presenting new avenues for advanced imaging techniques (Deniz et al., 2012).

Chemical Synthesis and Catalysis

In chemical synthesis, the creation of fluorine-containing molecules has been explored to enhance the properties of pharmaceuticals and agrochemicals. The fine design of photoredox systems for catalytic fluoromethylation of carbon-carbon multiple bonds is one such study, showing the potential for efficient and selective radical fluoromethylation reactions (Koike & Akita, 2016).